4-methoxy-3-methyl-N-[2-(methylthio)phenyl]benzenesulfonamide

• IUPAC Name: 4-methoxy-3-methyl-N-(2-methylsulfanylphenyl)benzenesulfonamide
• InChI: InChI=1S/C15H17NO3S2/c1-11-10-12(8-9-14(11)19-2)21(17,18)16-13-6-4-5-7-15(13)20-3/h4-10,16H,1-3H3
• InChI Key: KCXDWACPJYCVBV-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)S(=O)(=O)NC2=CC=CC=C2SC)OC
• Molecular Formula: C15H17NO3S2
• Molecular Weight: 323.4 g/mol

Description

4-methoxy-3-methyl-N-[2-(methylthio)phenyl]benzenesulfonamide, commonly known as MMMP, is a sulfonamide compound that has been studied extensively for its potential applications in scientific research. This compound is of particular interest due to its unique chemical structure and its ability to interact with various biological systems. In

Mechanism of Action

The mechanism of action of MMMP is not fully understood, but it is believed to interact with various biological systems by inhibiting certain enzymes and proteins. MMMP has been shown to inhibit the activity of carbonic anhydrase, an enzyme that plays a role in the regulation of pH in the body. This inhibition can lead to a decrease in the growth and proliferation of cancer cells.
Biochemical and Physiological Effects:
MMMP has been shown to have various biochemical and physiological effects in the body. In addition to its inhibition of carbonic anhydrase, MMMP has also been shown to inhibit the activity of other enzymes and proteins, including matrix metalloproteinases and cyclooxygenase-2. These effects can lead to a decrease in inflammation and the growth and proliferation of cancer cells.

Advantages and Limitations for Lab Experiments

One of the main advantages of using MMMP in lab experiments is its ability to selectively target certain enzymes and proteins. This allows researchers to study the specific effects of inhibiting these targets on various biological systems. However, one limitation of using MMMP in lab experiments is its potential toxicity. This compound has been shown to have cytotoxic effects on certain cells, which can limit its use in certain experiments.

Future Directions

There are numerous future directions for the study of MMMP. One potential area of research is the development of new therapeutic applications for this compound, particularly in the treatment of cancer and inflammation. Additionally, further studies are needed to fully understand the mechanism of action of MMMP and its potential interactions with other biological systems. Finally, the development of new synthesis methods for MMMP could lead to improved efficiency and cost-effectiveness in the production of this compound.

Synthesis Methods

MMMP can be synthesized using a multi-step process that involves the reaction of various chemical compounds. The synthesis method typically involves the use of reagents such as dimethylformamide, sodium hydride, and chlorosulfonic acid. The final product is obtained through a series of purification steps, including recrystallization and column chromatography.

Scientific Research Applications

MMMP has been used in numerous scientific research studies, particularly in the field of medicinal chemistry. This compound has been shown to have potential therapeutic applications in the treatment of various diseases, including cancer and inflammation. MMMP has also been studied for its potential use as a diagnostic tool in medical imaging.